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Compound of Interest

Compound Name:
3-Sulfo-taurocholic Acid Disodium

Salt

Cat. No.: B15586621 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This document provides a

comprehensive, step-by-step guide for the proper disposal of 3-Sulfo-taurocholic Acid
Disodium Salt, safeguarding both laboratory personnel and the environment.

Safety and Handling Precautions
While 3-Sulfo-taurocholic Acid Disodium Salt is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), it is crucial to adhere to standard

laboratory safety protocols.[1] Always wear appropriate personal protective equipment (PPE),

including gloves and safety glasses, when handling this compound. In case of a spill, avoid

dust formation and pick up the material mechanically.[1] Prevent the substance from entering

sewers or surface and ground water, as it is considered slightly hazardous for water.[1]

Step-by-Step Disposal Procedure
The recommended method for disposing of 3-Sulfo-taurocholic Acid Disodium Salt is to

treat it as chemical waste and dispose of it through an approved waste disposal plant.[2][3]

This ensures compliance with local, regional, and national regulations.

1. Waste Identification and Classification:
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Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste according to local regulations.[4]

Although 3-Sulfo-taurocholic Acid Disodium Salt is not federally classified as hazardous,

state and local regulations may vary.

2. Collection and Storage:

Collect waste material in a suitable, clearly labeled, and tightly closed container to prevent

accidental release.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the complete chemical name and any available safety data sheets to the disposal

service.

4. Spill Management:

In the event of a spill, mechanically collect the spilled material (e.g., sweep up solids).

Place the collected material into a suitable container for disposal.

Clean the spill area thoroughly.

Quantitative Data Summary
Parameter Value Source

GHS Hazard Classification Not classified Cayman Chemical SDS[1]

Water Hazard Class 1 (Slightly hazardous for water) Cayman Chemical SDS[1]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Sulfo-taurocholic Acid Disodium Salt.
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Caption: Disposal decision workflow for 3-Sulfo-taurocholic Acid Disodium Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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